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Compound of Interest

Compound Name: (S)-Butyl 2-hydroxybutanoate

Cat. No.: B137078

An In-Depth Technical Guide to (S)-Butyl 2-hydroxybutanoate

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of key chemical intermediates is paramount. (S)-Butyl 2-hydroxybutanoate is
an optically active compound recognized for its role as a valuable building block in the
synthesis of pharmaceuticals and pesticides.[1] This guide provides a technical overview of its
core molecular data and a detailed experimental protocol for its synthesis.

Core Molecular Data

A clear summary of the fundamental molecular properties of (S)-Butyl 2-hydroxybutanoate is
presented below.

Property Value Citations
Molecular Formula C8H1603 [L12103114115]
Molecular Weight 160.21 g/mol [L112][31[41[5]
CAS Number 132513-51-0 [L1[2113]14]
IUPAC Name butyl (2S)-2-hydroxybutanoate [4]
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Synthesis of (S)-Butyl 2-hydroxybutanoate

The following section details an experimental protocol for the synthesis of (S)-Butyl 2-
hydroxybutanoate, adapted from documented laboratory procedures.[2]

Experimental Protocol

Objective: To synthesize (S)-Butyl 2-hydroxybutanoate via the reaction of n-butyl (S)-(-)-2,3-
epoxypropionate with a suitable catalyst in an anhydrous solvent.

Materials:

e n-butyl (S)-(-)-2,3-epoxypropionate (200 mg)
e Anhydrous diethyl ether

o Copper (I) iodide (Cul) catalyst

Procedure:

 In areaction vessel, dissolve 200 mg of n-butyl (S)-(-)-2,3-epoxypropionate in anhydrous
diethyl ether.

Cool the reaction mixture to -78°C.

Add 0.15 molar equivalents of the copper (I) iodide catalyst to the mixture.

Maintain the reaction at -78°C for 15 minutes.

Upon completion, the target product, (S)-Butyl 2-hydroxybutanoate, is obtained.

Note: The highest yield (99%) was achieved under these specific conditions.[2] Using an
excessive amount of catalyst or no catalyst at all resulted in a more complex product mixture
and a significantly lower or no yield of the desired product.[2]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of (S)-Butyl 2-
hydroxybutanoate.
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n-butyl (S)-(-)-2,3-epoxypropionate Cool to -78°C Add Cul Catalyst React for 15 min (S)-Butyl 2-hydroxybutanoate
(200 mg in diethyl ether) (0.15 mol eq.) at-78°C (99% Yield)

Click to download full resolution via product page

Synthesis workflow for (S)-Butyl 2-hydroxybutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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